Cas no 113513-27-2 (5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile
• CAS No: 113513-27-2
• MF: C₇H₁₁N₅
• MW: 165.195739984512
• MDL: MFCD02370767
• CID: 3106225
• PubChem ID: 2398027
• Update Time: 2025-06-08

5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile
• 890609-52-6
• CHEMBL1432865
• 113513-27-2
• SMR000152478
• F3285-1295
• J-516709
• G39051
• 3-amino-5-(3-aminopropyl)-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 3-amino-5-(3-aminopropyl)-
• MFCD02370767
• MLS000565238
• Z56945986
• CS-0213076
• BS-19242
• AKOS002240552
• Oprea1_387194
• EN300-06932
• HMS2455B16
• DTXSID00368490
• DTXCID00319528
• NEA51327

• MDL： MFCD02370767
• Inchi： 1S/C7H11N5/c8-3-1-2-6-5(4-9)7(10)12-11-6/h1-3,8H2,(H3,10,11,12)
• InChI Key： AALOEZGCFHDEHM-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(N)=N1)CCCN

Computed Properties

• Exact Mass: 165.10144537g/mol
• Monoisotopic Mass: 165.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile

Introduction to 5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile (CAS No. 113513-27-2)

5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic organic compound, with the chemical formula C₈H₁₁N₅, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple nitrogen atoms in its structure imparts remarkable reactivity, making it a valuable scaffold for synthesizing bioactive molecules.

The compound's molecular structure consists of a pyrazole core substituted with an amino group at the 5-position, a propylamine side chain at the 3-position, and a nitrile group at the 4-position. This arrangement not only enhances its solubility in polar solvents but also facilitates interactions with biological targets. The 5-amino and 3-(3-aminopropyl) functional groups are particularly noteworthy, as they provide multiple sites for further chemical modification, enabling the development of derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry have highlighted the significance of 5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile as a key intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in generating compounds with antimicrobial and anti-inflammatory effects. The nitrile group, in particular, has been shown to enhance binding affinity to certain enzymes and receptors, making it a promising candidate for drug development.

In the context of medicinal chemistry, the pyrazole scaffold is well-documented for its role in designing small-molecule inhibitors. The structural flexibility of pyrazole derivatives allows for precise tuning of pharmacokinetic and pharmacodynamic profiles. For instance, modifications at the 3-position can influence metabolic stability, while substitutions at the 4-position can modulate receptor interaction. This versatility makes 5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile a cornerstone in the quest for next-generation pharmaceuticals.

Current research has also explored its potential in oncology. Pyrazole-based compounds have been implicated in disrupting cancer cell proliferation by inhibiting key signaling pathways. The 5-amino and 3-(3-aminopropyl) groups serve as handles for designing molecules that can selectively target tumor cells without harming healthy tissues. Preliminary studies suggest that derivatives of this compound exhibit promising cytotoxic effects against various cancer lines.

The synthesis of 5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile involves multi-step organic reactions, including condensation, nucleophilic substitution, and cyanation processes. Advanced synthetic methodologies have improved yield and purity, ensuring that researchers can obtain high-quality material for further investigations. The development of efficient synthetic routes is crucial for scaling up production and facilitating industrial applications.

From a biochemical perspective, the compound's interaction with biological macromolecules is of great interest. The electron-withdrawing nature of the nitrile group enhances its ability to participate in hydrogen bonding and π-stacking interactions, which are critical for drug-receptor binding. This characteristic has been leveraged to design molecules with enhanced bioavailability and reduced off-target effects.

The pharmaceutical industry has taken note of these findings, leading to increased investment in pyrazole-based drug discovery programs. Companies are actively exploring novel derivatives of 5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile to address unmet medical needs across different therapeutic areas. Collaborative efforts between academia and industry are accelerating the translation of laboratory discoveries into clinical candidates.

Regulatory considerations play a vital role in bringing such compounds to market. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials meet stringent quality standards. Additionally, thorough toxicological assessments are conducted to evaluate safety profiles before human trials commence. These rigorous protocols underscore the commitment to patient well-being while advancing therapeutic innovation.

The future prospects of 5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile are bright, with ongoing research uncovering new applications and refining synthetic strategies. As computational tools become more sophisticated, virtual screening techniques are being employed to identify promising derivatives rapidly. This interdisciplinary approach promises to shorten development timelines and reduce costs associated with drug discovery.

In conclusion,5-Amino-3-(3-aminopropyl)-1H-pyrazole-4-carbonitrile (CAS No. 113513-27-2) represents a fascinating compound with diverse pharmaceutical potential. Its unique structural features make it an invaluable building block for designing novel therapeutics targeting various diseases. With continued innovation in synthetic chemistry and computational biology,this molecule is poised to play a pivotal role in shaping the future of medicine.